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Compound of Interest

Compound Name: Atovaquone D4

Cat. No.: B1191607

Get Quote

Atovaquone is a potent, broad-spectrum antiprotozoal agent with a unique mechanism of

action and significant clinical utility.[1] It is a hydroxynaphthoquinone that exerts its therapeutic

effect by inhibiting the mitochondrial electron transport chain, specifically targeting the

cytochrome bc1 complex (Complex III).[2][3][4] This disruption of ATP synthesis is critical for its

efficacy against a range of pathogens, including Plasmodium falciparum (malaria),

Pneumocystis jirovecii (Pneumocystis pneumonia or PCP), and Toxoplasma gondii

(toxoplasmosis).[1][4][5]

Given its importance in treating life-threatening infections, particularly in immunocompromised

populations, the accurate quantification of Atovaquone in biological matrices is paramount for

pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence trials. The inherent

complexity of biological samples (e.g., plasma, tissue) necessitates a robust analytical method

that can account for variations in sample preparation and instrument response.

This is the critical role of Atovaquone-D4. As a stable isotope-labeled (SIL) analogue of the

parent drug, Atovaquone-D4 serves as the gold-standard internal standard for quantitative

analysis by mass spectrometry.[2][5] Its chemical and physical properties are nearly identical to

Atovaquone, ensuring it behaves similarly during extraction, chromatography, and ionization.

However, its increased mass due to the incorporation of four deuterium atoms allows it to be
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distinguished by the mass spectrometer. This co-analytical approach provides a self-validating

system, correcting for potential procedural errors and ensuring the highest degree of accuracy

and precision in determining Atovaquone concentrations.

Physicochemical Properties and Chemical Structure
Atovaquone-D4 is specifically designed for use in analytical laboratories. Its key properties are

summarized below.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Elucidating the Structure
The structure of Atovaquone-D4 is comprised of three main moieties: a 1,4-naphthoquinone

core, a trans-cyclohexyl ring, and a 4-chlorophenyl group. The deuterium labeling is

strategically placed on the naphthoquinone ring at positions 5, 6, 7, and 8.

Causality Behind the Design: The placement of deuterium atoms on this aromatic ring is a

deliberate choice. These positions are not subject to hydrogen-deuterium exchange under

typical physiological or analytical conditions, ensuring the isotopic label remains stable

throughout the experimental process. This stability is fundamental to its role as a reliable

internal standard.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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